Cas no 2034518-93-7 (N-{3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-ylmethyl}-2-(1H-pyrazol-1-yl)propanamide)

• Product Name: N-{3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-ylmethyl}-2-(1H-pyrazol-1-yl)propanamide
• CAS No: 2034518-93-7
• MF: C₁₅H₁₉F₂N₅O₂
• MW: 339.34046959877
• CID: 5336259
• Update Time: 2025-10-12

N-{3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-ylmethyl}-2-(1H-pyrazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-2-(1H-pyrazol-1-yl)propanamide
• N-[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl]-2-pyrazol-1-ylpropanamide
• N-{3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-ylmethyl}-2-(1H-pyrazol-1-yl)propanamide

• Inchi： 1S/C15H19F2N5O2/c1-10(22-8-2-7-19-22)14(23)18-9-12-20-13(21-24-12)11-3-5-15(16,17)6-4-11/h2,7-8,10-11H,3-6,9H2,1H3,(H,18,23)
• InChI Key： AUHXZGKMZFPETK-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2=NOC(CNC(C(C)N3C=CC=N3)=O)=N2)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 444
• XLogP3: 1.8
• Topological Polar Surface Area: 85.8

Additional information on N-{3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-ylmethyl}-2-(1H-pyrazol-1-yl)propanamide

Recent Advances in the Study of N-{3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-ylmethyl}-2-(1H-pyrazol-1-yl)propanamide (CAS: 2034518-93-7)

In recent years, the compound N-{3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-ylmethyl}-2-(1H-pyrazol-1-yl)propanamide (CAS: 2034518-93-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a difluorocyclohexyl group and an oxadiazole ring, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of N-{3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-ylmethyl}-2-(1H-pyrazol-1-yl)propanamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on the stereoselective introduction of the difluorocyclohexyl moiety. Advances in catalytic methods and green chemistry approaches have significantly improved the scalability of the synthesis, making it more feasible for industrial production.

From a biological perspective, this compound has demonstrated notable activity as a modulator of specific protein targets, particularly those involved in inflammatory and oncogenic pathways. In vitro and in vivo studies have revealed its efficacy in inhibiting key enzymes and receptors, such as cyclooxygenase-2 (COX-2) and certain kinase families. These findings suggest potential applications in the treatment of chronic inflammatory diseases and certain types of cancer. However, further preclinical and clinical studies are required to fully elucidate its therapeutic potential and safety profile.

Recent pharmacokinetic studies have also shed light on the absorption, distribution, metabolism, and excretion (ADME) properties of N-{3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-ylmethyl}-2-(1H-pyrazol-1-yl)propanamide. The compound exhibits favorable bioavailability and a relatively long half-life, which are critical factors for its development as a drug candidate. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the molecular interactions that underlie its biological effects, paving the way for the design of more potent and selective analogs.

Despite these promising developments, several challenges remain. The compound's stability under physiological conditions, potential off-target effects, and overall toxicity profile need to be thoroughly investigated. Collaborative efforts between academic researchers and pharmaceutical companies are essential to address these issues and accelerate the translation of this compound from the laboratory to the clinic.

In conclusion, N-{3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-ylmethyl}-2-(1H-pyrazol-1-yl)propanamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and promising biological activities make it a valuable candidate for further exploration. Continued research efforts will be crucial to unlocking its full therapeutic potential and addressing the remaining challenges in its development.